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Compound of Interest

Compound Name: (-)-Isodocarpin

Cat. No.: B1212340

For Researchers, Scientists, and Drug Development Professionals

Abstract

(-)-Isodocarpin, a naturally occurring ent-kauranoid diterpene, has garnered significant
attention in the scientific community due to its intriguing molecular architecture and promising
biological activities. This technical guide provides a comprehensive overview of the discovery,
history, and chemical synthesis of (-)-lsodocarpin. It details the initial isolation from Isodon
species, the elucidation of its complex structure through spectroscopic and chemical methods,
and the advancements in its total synthesis. Furthermore, this guide summarizes its cytotoxic
properties against various cancer cell lines, presenting key quantitative data in structured
tables and illustrating relevant experimental workflows and logical relationships through
detailed diagrams. This document serves as a valuable resource for researchers engaged in
natural product chemistry, medicinal chemistry, and drug development.

Discovery and Isolation

(-)-Isodocarpin was first isolated from the leaves of Isodon trichocarpus and Isodon japonicus.
[1] The initial discovery and structure elucidation were pioneered by the work of Fujita and
colleagues.

Physicochemical Properties
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The isolated (-)-Isodocarpin is a colorless crystalline solid. Key physicochemical properties are
summarized in the table below.

Property Value Reference
Molecular Formula C20H2605 [1]
Molecular Weight 346.42 g/mol [1]
Melting Point 238-241 °C [1]
Optical Rotation [a]D =-95° (¢ 1.0, pyridine) [1]

Experimental Protocol: Initial Isolation

The following protocol is a generalized representation of the initial isolation procedure for (-)-
Isodocarpin based on methods for isolating diterpenoids from Isodon species.

Workflow for the Isolation of (-)-lIsodocarpin from Isodon trichocarpus
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Caption: General workflow for the isolation of (-)-lIsodocarpin.
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Structure Elucidation

The structure of (-)-lsodocarpin was elucidated through a combination of spectroscopic
techniques and chemical degradation studies.

Spectroscopic Data

The key spectroscopic data that were instrumental in determining the structure of (-)-
Isodocarpin are summarized below.

Spectroscopic Technique Key Observations

vmax: 3450 (hydroxyl), 1745 (y-lactone), 1660,

Infrared (IR) Spectroscopy (KBr
(IR) Sp Py (KBN) 895 (exocyclic methylene) cm~1

o (ppm): 0.92 (3H, s), 1.15 (3H, s), 3.85 (1H, d,

1H Nuclear Magnetic Resonance (NMR) 323 Hz), 4.25 (1H, d, 3=3 Hz), 4.95 (1H, 5), 5.15

Spectroscopy (CDCls)

(1H,s)
13C Nuclear Magnetic Resonance (NMR) o (ppm): Includes signals for two carbonyls, an
Spectroscopy (CDCls) exocyclic double bond, and a hemiketal carbon.
Mass Spectrometry (MS) m/z: 346 (M*), 328, 318, 300

X-ray Crystallography

The definitive stereochemistry of (-)-lsodocarpin was confirmed by single-crystal X-ray
diffraction analysis. The crystallographic data provides precise information on bond lengths,
bond angles, and the absolute configuration of the chiral centers. A search of the Cambridge
Crystallographic Data Centre (CCDC) is recommended for the specific .cif file.

History of Chemical Synthesis

The complex polycyclic structure of (-)-lsodocarpin has made it a challenging target for total
synthesis.

Early Synthetic Efforts: Chemical Conversion
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An early significant contribution to the chemistry of (-)-lsodocarpin was its chemical
conversion from Oridonin, another ent-kauranoid diterpenoid isolated from Isodon species. This
work by Fujita and colleagues provided valuable chemical correlations and further confirmed
the structural assignments.

Total Synthesis

A notable achievement in the synthesis of (-)-lsodocarpin was the divergent total synthesis
reported by Dong and coworkers in 2018. This elegant strategy allowed for the synthesis of not
only (-)-lIsodocarpin but also other related enmein-type natural products.

Key Features of the Divergent Total Synthesis by Dong et al.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. Terpenoids. IX. The Structure and Absolute Configuration of Isodocarpin, a New
Diterpenoid from Isodon trichocarpus KUDO and I. japonicus HARA [jstage.jst.go.jp]

 To cite this document: BenchChem. [An In-depth Technical Guide to the Discovery and
History of (-)-Isodocarpin]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1212340#discovery-and-history-of-isodocarpin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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